1-(2,3-difluorobenzyl)-4-[1-(3-furoyl)-3-pyrrolidinyl]piperidine

• IUPAC Name: [3-[1-[(2,3-difluorophenyl)methyl]piperidin-4-yl]pyrrolidin-1-yl]-(furan-3-yl)methanone
• InChI: InChI=1S/C21H24F2N2O2/c22-19-3-1-2-17(20(19)23)12-24-8-4-15(5-9-24)16-6-10-25(13-16)21(26)18-7-11-27-14-18/h1-3,7,11,14-16H,4-6,8-10,12-13H2
• InChI Key: CIEGLSIIRWDMDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2CCN(C2)C(=O)C3=COC=C3)CC4=C(C(=CC=C4)F)F
• Molecular Formula: C21H24F2N2O2
• Molecular Weight: 374.4 g/mol

Description

1-(2,3-difluorobenzyl)-4-[1-(3-furoyl)-3-pyrrolidinyl]piperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have unique biochemical and physiological effects that make it an attractive target for further investigation. In We will also discuss future directions for research on this compound.

Mechanism of Action

The mechanism of action of 1-(2,3-difluorobenzyl)-4-[1-(3-furoyl)-3-pyrrolidinyl]piperidine is not fully understood. However, it is believed to work by binding to specific receptors in the brain and modulating the activity of various neurotransmitters. This compound has been shown to have a high affinity for dopamine and serotonin receptors, which may explain its potential as an antidepressant and antipsychotic agent.
Biochemical and Physiological Effects:
1-(2,3-difluorobenzyl)-4-[1-(3-furoyl)-3-pyrrolidinyl]piperidine has been shown to have unique biochemical and physiological effects. This compound has been found to increase the levels of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to have analgesic properties, which may be due to its ability to modulate the activity of pain receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2,3-difluorobenzyl)-4-[1-(3-furoyl)-3-pyrrolidinyl]piperidine in lab experiments is its ability to modulate the activity of specific neurotransmitters. This makes it a useful tool for investigating the role of these neurotransmitters in various physiological processes. However, the limitations of this compound include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 1-(2,3-difluorobenzyl)-4-[1-(3-furoyl)-3-pyrrolidinyl]piperidine. One area of interest is the development of more potent and selective analogs of this compound. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of various neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems.

Scientific Research Applications

1-(2,3-difluorobenzyl)-4-[1-(3-furoyl)-3-pyrrolidinyl]piperidine has been used in various scientific research applications. It has been studied for its potential as an analgesic, an antidepressant, and an antipsychotic agent. This compound has also been investigated for its ability to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.